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Compound of Interest

Compound Name: 8-Keto-berberine

Cat. No.: B3029880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Keto-berberine, also known as 8-Oxoberberine or Oxyberberine, is a derivative of the

natural alkaloid berberine. It is a compound of significant interest in biomedical research and

drug development due to its various biological activities.[1] Accurate and consistent preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of 8-
Keto-berberine stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of 8-Keto-berberine is provided in the table

below.
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Property Value Source

Synonyms
8-Oxoberberine, Oxyberberine,

Berlambine
[2][3][4][5]

Molecular Formula C₂₀H₁₇NO₅

Molecular Weight 351.36 g/mol

Appearance Solid

Purity ≥98%

Solubility Data
8-Keto-berberine exhibits poor solubility in aqueous solutions but is soluble in several organic

solvents. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for

preparing stock solutions.

Solvent Solubility Notes Source

DMSO ~10 mg/mL
Purge with an inert

gas.

3.52 mg/mL (10.02

mM)

Sonication is

recommended to aid

dissolution.

Dimethyl formamide

(DMF)
~10 mg/mL

Purge with an inert

gas.

Aqueous Buffers Sparingly soluble

Not recommended for

primary stock

solutions.

1:3 DMSO:PBS (pH

7.2)
~0.25 mg/mL

Prepared by diluting a

DMSO stock solution.
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Protocol 1: Preparation of a 10 mM 8-Keto-berberine
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for subsequent

dilution in experimental assays.

Materials:

8-Keto-berberine (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile, nuclease-free tips

Procedure:

Equilibration: Allow the vial of solid 8-Keto-berberine to equilibrate to room temperature for

at least 60 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of 8-Keto-berberine. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.51 mg of 8-Keto-berberine (Molecular Weight = 351.36 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For the 3.51

mg of 8-Keto-berberine, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, sonicate the solution for a short period to ensure complete

dissolution.
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Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions in
Aqueous Buffer
This protocol details the dilution of the DMSO stock solution into an aqueous buffer for cell-

based assays or other biological experiments.

Materials:

10 mM 8-Keto-berberine stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile, nuclease-free tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM 8-Keto-berberine stock solution at room

temperature.

Dilution: Perform serial dilutions of the DMSO stock solution into the desired aqueous buffer

to achieve the final working concentration. Important: To avoid precipitation, the final

concentration of DMSO in the working solution should be kept low (typically ≤ 0.5%).

Mixing: Gently mix the working solution by pipetting or gentle vortexing.

Immediate Use: It is highly recommended to use the aqueous working solutions on the same

day they are prepared. Do not store aqueous solutions for more than one day.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of 8-Keto-berberine.
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Form
Storage
Temperature

Duration Notes Source

Solid -20°C ≥ 4 years

Keep in a tightly

sealed container,

protected from

light.

DMSO Stock

Solution
-20°C Up to 1 month

Store in tightly

sealed aliquots,

protected from

light.

-80°C Up to 6 months

Store in tightly

sealed aliquots,

protected from

light.

Aqueous

Working Solution
4°C ≤ 1 day

Prepare fresh

and use

immediately.

Visualization of Associated Signaling Pathways and
Workflow
Signaling Pathway of 8-Keto-berberine
8-Keto-berberine has been shown to modulate several key signaling pathways involved in

metabolism and inflammation. It is known to activate AMP-activated protein kinase (AMPK) and

influence the PI3K/Akt and Nrf2 pathways. Additionally, it can inhibit the pro-inflammatory NF-

κB pathway.
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Caption: Key signaling pathways modulated by 8-Keto-berberine.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing 8-Keto-berberine stock

and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3029880?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029880?utm_src=pdf-body
https://www.benchchem.com/product/b3029880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for 8-Keto-berberine Solution Preparation
Equilibrate solid

8-Keto-berberine to RT

Weigh desired amount

Add Anhydrous DMSO

Vortex/Sonicate to dissolve

Aliquot into vials

Store at -20°C or -80°C
(Stock Solution)

Thaw a single aliquot

Dilute in aqueous buffer

Use immediately in experiment
(Working Solution)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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